BENGHE Foundational & Exploratory

Check Availability & Pricing

Tert-butyl 4-(aminomethyl)benzoate chemical
properties

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Tert-butyl 4-
Compound Name:
(aminomethyl)benzoate

Cat. No.: B172258

An In-depth Technical Guide to the Chemical Properties of Tert-butyl 4-
(aminomethyl)benzoate

Introduction

Tert-butyl 4-(aminomethyl)benzoate is a bifunctional organic compound utilized primarily as a
building block and intermediate in organic synthesis.[1] Its structure, which incorporates a tert-
butyl ester and a primary amine group, makes it a valuable reagent in the development of
pharmaceuticals, particularly for drugs targeting the central nervous system.[1] The tert-butyl
group often serves as a protecting group during multi-step syntheses of peptides and other
bioactive molecules.[1] Furthermore, its applications extend to materials science, where it can
be integrated into polymers to modify their properties.[1] This document provides a
comprehensive overview of its chemical properties, spectroscopic data, synthesis, and safety
information.

Chemical and Physical Properties

The fundamental physical and chemical properties of tert-butyl 4-(aminomethyl)benzoate are
summarized below.
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Property Value Reference
CAS Number 107045-28-3 [11[2][3][41[5]
Molecular Formula C12H17NO2 (1131415161171
Molecular Weight 207.27 g/mol [21[31[4]1[5116]1 71
Appearance Lighj{ Yelfow Crystal / Solid- (2]

Liquid Mixture
Boiling Point 311.8 £ 25.0 °C at 760 mmHg [2]
Density 1.052 + 0.06 g/cm?3 [2]
Purity 97% - 98% [1][2]

Storage Conditions

2-8°C, protect from light,

sealed in dry

[1](21e]

Spectroscopic Data

Spectroscopic analysis is crucial for the structural confirmation of tert-butyl 4-

(aminomethyl)benzoate.

Spectroscopic Data

Conformance

Reference

13C NMR

Conforms to Structure

[1](6]

Infrared (IR) Spectrum

Conforms to Structure

[1](6]

Mass Spectrometry (MS)

Conforms to Structure

[6]

Note: While sources confirm that spectral data are available and conform to the expected

structure, specific peak data is not detailed in the provided search results. Researchers should

refer to spectral databases for detailed information.[6]

Experimental Protocols

Synthesis
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A common method for the synthesis of tert-butyl 4-(aminomethyl)benzoate involves the
reduction of a precursor. One documented synthesis reports a yield of 93.4% via hydrogenation
using a palladium on activated charcoal catalyst in a methanol solvent.[3]

Synthesis Workflow for Tert-butyl 4-(aminomethyl)benzoate

Crude Tert-butyl Purification "
4-(aminomethyl)benzoate (e.g., Column Chromatography) Purified Product
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(e.g., tert-butyl 4-(azidomethyl)benzoate)
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A high-level overview of the synthesis and purification process.

Methodology: Synthesis and Purification

e Reaction Setup: The appropriate precursor is dissolved in methanol.
o Catalyst Addition: Palladium on activated charcoal is added to the solution.

o Hydrogenation: The mixture is subjected to a hydrogen atmosphere under appropriate
pressure and temperature until the reaction is complete (monitored by techniques like TLC or
GOQ).

o Filtration: The reaction mixture is filtered to remove the palladium catalyst.
» Solvent Removal: The methanol is removed under reduced pressure.

 Purification: The resulting crude product is purified, typically using column chromatography,
to yield the final high-purity tert-butyl 4-(aminomethyl)benzoate.

Applications in Drug Development and Organic
Synthesis
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Tert-butyl 4-(aminomethyl)benzoate serves as a key intermediate in the synthesis of more
complex molecules. The primary amine provides a reactive site for amide bond formation, while
the tert-butyl ester protects the carboxylic acid, preventing it from participating in unwanted side
reactions. This dual functionality is leveraged in pharmaceutical research to build novel

molecular scaffolds.[1] It is a reactant in the preparation of benzimidazoles, which have
applications as protein kinase inhibitors.[9]

Role as a Synthetic Intermediate
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Application pathways of the title compound in synthesis.
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Safety and Handling

Proper handling of tert-butyl 4-(aminomethyl)benzoate is essential in a laboratory setting. It
is classified as harmful and an irritant.

Safety Information Details Reference
Signal Word Warning [2]
Pictogram GHSO07 (Harmful/Irritant) [2]

H302: Harmful if swallowed.
H315: Causes skin irritation.

Hazard Statements H319: Causes serious eye [2]
irritation. H335: May cause

respiratory irritation.

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ay. P280: Wear protective
gloves/eye protection/face
protection. P301+P312: IF
SWALLOWED: Call a POISON
CENTER or doctor/physician if
you feel unwell. P302+P352:
Precautionary Statements ) [2]
IF ON SKIN: Wash with plenty
of soap and water.
P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

Standard laboratory safety protocols, including the use of personal protective equipment (PPE)
such as gloves and safety glasses, should be strictly followed.[10][11] Work should be
conducted in a well-ventilated area or under a chemical fume hood.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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